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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydro-alpha-ionone, a saturated derivative of alpha-ionone, is a naturally occurring cyclic
ketone found in various essential oils, fruits, and flowers.[1] While extensively utilized in the
fragrance and flavor industries for its characteristic woody, floral, and fruity aroma, its potential
pharmacological and biological activities remain a subject of growing interest. This technical
guide provides an in-depth overview of the physical and chemical properties of dihydro-alpha-
ionone, alongside detailed experimental protocols for its synthesis, purification, and analysis.
Furthermore, it explores potential signaling pathways and areas for future research in the
context of drug discovery and development, drawing parallels with its well-studied precursor,
alpha-ionone.

Physical and Chemical Properties

Dihydro-alpha-ionone is a colorless to pale yellow oily liquid.[2] Its fundamental properties are
summarized in the tables below, providing a comprehensive resource for researchers.
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Table 1: General and Physical Properties of Dihydro-
alpha-ionone

Property Value Reference(s)
Molecular Formula Ci3H220 [3]
Molecular Weight 194.32 g/mol [3]
Appearance C.:olc')rless to pale yellow oily 2]
liquid
Boiling Point 90 °C @ 0.1 mm Hg [2]
Density 0.918 - 0.923 g/mL @ 25 °C [2]
Refractive Index 1.473-1.480 @ 20 °C [2]
Flash Point 108.89 °C (228.00 °F) TCC [2]
Vapor Pressure 0.023 mmHg @ 25 °C [2]
Solubility Soluble in alcohol; Insoluble in 2]

water

Table 2: Identifiers for Dihydro-alpha-ionone

Identifier Value Reference(s)
CAS Number 31499-72-6 [3]
FEMA Number 3628 [3114]

4-(2,6,6-Trimethyl-2-
Synonyms cyclohexen-1-yl)-2-butanone, [3]

Dihydro-a-ionone

Experimental Protocols
Synthesis: Catalytic Hydrogenation of alpha-lonone

Dihydro-alpha-ionone is most commonly synthesized via the selective catalytic hydrogenation
of alpha-ionone.[5] This process reduces the double bond in the butenone side chain while
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preserving the cyclic double bond.

Materials:

alpha-lonone

Palladium on carbon (Pd/C) catalyst (5%)

Ethanol (or other suitable solvent)

Hydrogen gas (H2)

Reaction flask equipped with a magnetic stirrer and gas inlet

Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)

Procedure:

In a reaction flask, dissolve alpha-ionone in a suitable solvent such as ethanol.

Carefully add the Pd/C catalyst to the solution. The flask should be purged with an inert gas
like nitrogen or argon.

Connect the flask to the hydrogenation apparatus.

Evacuate the flask and then introduce hydrogen gas. This process should be repeated three
times to ensure an inert atmosphere has been replaced by hydrogen.

Stir the reaction mixture vigorously under a positive pressure of hydrogen gas at room
temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting material is consumed.

Upon completion, carefully vent the hydrogen gas and purge the flask with an inert gas.
Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Wash the filter cake with the solvent used in the reaction.
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» Concentrate the filtrate under reduced pressure to obtain the crude dihydro-alpha-ionone.

alpha-lonone

Catalytic
Hydrogenation

FiltrationHConcentratiorD—> Dihydro-alpha-ionone

-

Click to download full resolution via product page

Caption: Synthesis of Dihydro-alpha-ionone Workflow.

Purification: Silica Gel Column Chromatography

The crude product can be purified by silica gel column chromatography to yield high-purity
dihydro-alpha-ionone.[6][7][8][9][10]

Materials:

Crude dihydro-alpha-ionone
Silica gel (60-120 mesh)
Hexane

Ethyl acetate

Chromatography column
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» Collection tubes

Procedure:

Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

Pack the chromatography column with the slurry, ensuring no air bubbles are trapped.[10]
Add a layer of sand on top of the silica gel.[9]

Pre-elute the column with the chosen solvent system (e.g., a mixture of hexane and ethyl
acetate).

Dissolve the crude dihydro-alpha-ionone in a minimal amount of the eluent and load it onto
the column.

Elute the column with a gradient of increasing polarity (e.g., starting with 100% hexane and
gradually increasing the percentage of ethyl acetate).

Collect fractions and monitor the separation using TLC.

Combine the fractions containing the pure product and concentrate under reduced pressure.

Spectroscopic Analysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy[11][12][13][14]

o Sample Preparation: Dissolve 5-10 mg of purified dihydro-alpha-ionone in approximately
0.6 mL of deuterated chloroform (CDCIs) in an NMR tube.

'H NMR Parameters:

o Spectrometer Frequency: 400 MHz or higher

o Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
o Spectral Width: 0-12 ppm

o Acquisition Time: 2-4 seconds
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o Relaxation Delay: 1-5 seconds

o Number of Scans: 16 or more for good signal-to-noise ratio.

e 1BC NMR Parameters:

o Spectrometer Frequency: 100 MHz or higher

o Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on
Bruker instruments).

o Spectral Width: 0-220 ppm

o Acquisition Time: 1-2 seconds

o Relaxation Delay: 2-5 seconds

o Number of Scans: 1024 or more, depending on the sample concentration.

2. Fourier-Transform Infrared (FTIR) Spectroscopy[15][16][17][18][19]

o Sample Preparation: As dihydro-alpha-ionone is a liquid, it can be analyzed as a thin film
between two potassium bromide (KBr) or sodium chloride (NaCl) plates.[15][16]

e Analysis:

o Obtain a background spectrum of the clean salt plates.

o Place a small drop of the sample on one plate and cover it with the second plate to create
a thin film.

o Acquire the sample spectrum over the range of 4000-400 cm~1.

o The resulting spectrum should be analyzed for characteristic absorption bands, particularly
the C=0 stretch of the ketone group.

3. Gas Chromatography-Mass Spectrometry (GC-MS)[3][20][21][22][23]
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o Sample Preparation: Prepare a dilute solution of dihydro-alpha-ionone in a volatile solvent
like dichloromethane or hexane.

¢ GC Parameters:

(¢]

Column: A non-polar capillary column (e.g., HP-5MS or equivalent).

[¢]

Injector Temperature: 250 °C

[¢]

Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

[¢]

e MS Parameters:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.

o The resulting mass spectrum can be compared with library data for confirmation of the

structure.

Biological Activity and Signaling Pathways

While research on the specific biological activities of dihydro-alpha-ionone is limited, studies
on its precursor, alpha-ionone, provide valuable insights into potential areas of investigation for
drug development.

Olfactory Receptor Signaling

lonones are known to interact with olfactory receptors (ORs), which are a class of G-protein
coupled receptors (GPCRSs).[6][24] The general mechanism of olfactory signal transduction
involves the binding of an odorant molecule to an OR, leading to the activation of a G-protein
(Gaolf). This, in turn, activates adenylyl cyclase, which increases the intracellular concentration
of cyclic adenosine monophosphate (CAMP).[24][25] The elevated cAMP levels open cyclic
nucleotide-gated ion channels, causing a depolarization of the olfactory sensory neuron and
the propagation of a nerve impulse.[6][25]
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Caption: Generalized Olfactory Signaling Pathway.

Potential Therapeutic Applications

Research on alpha-ionone has demonstrated its potential in dermatology and oncology.

o Skin Barrier Repair: Alpha-ionone has been shown to promote the proliferation and migration
of human keratinocytes through the activation of the cAMP signaling pathway.[26] This
suggests a potential therapeutic application for dihydro-alpha-ionone in wound healing and

the restoration of skin barrier function.
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e Anticancer Activity: Studies have indicated that alpha-ionone can inhibit the growth of skin
cancer cells by activating the Hippo signaling pathway through the olfactory receptor
OR10A6.[25][27] This leads to the phosphorylation of key proteins like LATS and YAP/TAZ,
ultimately suppressing tumorigenesis.[25][27] Given the structural similarity, it is plausible
that dihydro-alpha-ionone could exhibit similar anticancer properties, warranting further
investigation. The related compound beta-ionone has also shown anti-proliferative and
apoptotic effects in various cancer cell lines, including breast cancer and leukemia.[28][29]

N
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Caption: Known and Potential Signaling Pathways.
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Conclusion and Future Directions

Dihydro-alpha-ionone is a readily accessible compound with well-defined physical and
chemical properties. While its primary applications have been in the fragrance and flavor
industries, the biological activities of its structural analog, alpha-ionone, suggest that dihydro-
alpha-ionone may hold untapped potential in the pharmaceutical and dermatological fields.

Future research should focus on:

» Elucidating the specific biological activities of dihydro-alpha-ionone: This includes in vitro
and in vivo studies to assess its effects on various cell types, particularly cancer cells and
skin cells.

« ldentifying its molecular targets: Investigating its interactions with specific receptors, such as
olfactory receptors expressed in non-olfactory tissues, and its downstream signaling
pathways is crucial.

o Exploring its therapeutic potential: Preclinical studies are warranted to evaluate its efficacy in
models of skin disorders and cancer.

This comprehensive technical guide serves as a foundational resource to stimulate and support
further research into the multifaceted properties and potential applications of dihydro-alpha-
ionone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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